N-(2-(cyclohex-1-en-1-yl)ethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-4-(3-methoxypyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C20H28N2O2/c1-24-19-12-14-22(15-19)18-9-7-17(8-10-18)20(23)21-13-11-16-5-3-2-4-6-16/h5,7-10,19H,2-4,6,11-15H2,1H3,(H,21,23)
• InChI Key: HILHFAZYJFKEDN-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(C1)C2=CC=C(C=C2)C(=O)NCCC3=CCCCC3
• Molecular Formula: C20H28N2O2
• Molecular Weight: 328.4 g/mol
• CAS No.: 2034611-00-0

Description

N-(2-(cyclohex-1-en-1-yl)ethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide is a useful research compound. Its molecular formula is C20H28N2O2 and its molecular weight is 328.456. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

This compound and its derivatives have been explored for their synthetic and chemical properties. For instance, benzamides derived from N,N-disubstituted ethylenediamines, including compounds with structural similarities to the specified chemical, have been synthesized for potential neuroleptic activities. These compounds were evaluated for their inhibitory effects on apomorphine-induced behaviors in rats, showing a correlation between structure and activity, highlighting their significance in medicinal chemistry research (Iwanami et al., 1981).

Pharmacological Studies

In the context of pharmacology, certain derivatives of the specified chemical have shown promise. Specifically, derivatives have been synthesized as potent neuroleptics, offering insights into their potential therapeutic applications. The research has focused on their effectiveness in treating psychosis, showcasing the compound's relevance in developing new treatments with fewer side effects (Usuda et al., 2004).

Material Science and Engineering

The compound's derivatives have also been examined in material science, particularly in the development of novel fluorescent probes. For example, studies on enhancing the fluorescence of certain ions in the presence of similar compounds have paved the way for new methods in monitoring biological and chemical processes, demonstrating the versatility of the compound and its derivatives in various scientific disciplines (Faridbod et al., 2009).